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Compound of Interest

Compound Name: Lanatoside

Cat. No.: B1674450

Application Notes and Protocols for Lanatos-C
Preparing Lanatoside C Stock Solutions for

Preclinical Research
Introduction

Lanatoside C is a cardiac glycoside derived from the woolly foxglove plant (Digitalis lanata)[1].
Traditionally used in the management of cardiac arrhythmias and congestive heart failure,
recent preclinical studies have unveiled its potent antiviral and anti-cancer properties[2][3][4].
These findings have spurred increased interest in its therapeutic potential for a range of
diseases. Lanatoside C exerts its biological effects primarily through the inhibition of the
Na+/K+-ATPase pump, a ubiquitous transmembrane protein[1][5]. This inhibition leads to a
cascade of downstream effects, including the modulation of multiple signaling pathways crucial
for cell survival and proliferation[2][3].

These application notes provide detailed protocols for the preparation, storage, and handling of
Lanatoside C stock solutions to ensure experimental reproducibility and accuracy.

Quantitative Data Summary

For ease of reference, the following table summarizes the key quantitative data for Lanatoside
C.
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Parameter Value Solvent/Conditions  Source
Molecular Weight 985.12 g/mol N/A [2][6]
- DMSO (with
Solubility 50 mg/mL (50.76 mM) o [71[81I9]
sonication)
100 mg/mL (101.51
Fresh DMSO [2]
mM)
Ethanol (with
2 mg/mL (2.03 mM) o [8]
sonication)
Very low Water [1][6]
-20°C forup to 3
Storage (Powder) N/A [2][9]
years
Storage (Stock
] -80°C for up to 1 year In solvent [2][9]
Solution)
-20°C forupto 1
In solvent [2]
month
Typical In Vitro )
) 50 nMto 1 uM Cell culture medium [10]
Concentration Range
Reported IC50
0.19 uM HuH-7 cells [7]

(Dengue Virus)

Experimental Protocols
Preparation of a 10 mM Lanatoside C Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution of Lanatoside C in dimethyl

sulfoxide (DMSO).

Materials:

o Lanatoside C powder (=97% purity)
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e Anhydrous or fresh, high-purity dimethyl sulfoxide (DMSO)

o Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

o \ortex mixer

e Sonicator (optional, but recommended)

o Pipettes and sterile filter tips

Procedure:

e Pre-warming: Allow the Lanatoside C powder and DMSO to equilibrate to room temperature
before opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of Lanatoside C powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 9.85 mg of Lanatoside C (Molecular
Weight: 985.12 g/mol ).

o Dissolution:

o

Add the weighed Lanatoside C powder to a sterile amber vial.

[e]

Add the appropriate volume of fresh DMSO. For a 10 mM solution, add 1 mL of DMSO for
every 9.85 mg of powder.

[e]

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

[8]1°]

» Sterilization (Optional): If required for your specific application (e.g., cell culture), filter the
stock solution through a 0.22 pum syringe filter compatible with DMSO.

» Aliquoting and Storage:
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o Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge
tubes. This minimizes freeze-thaw cycles which can degrade the compound.[2]

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -80°C for long-term storage (up to 1 year).[2][9] For short-term
storage, -20°C is suitable for up to one month.[2]

Note on DMSO: The use of fresh, anhydrous DMSO is critical as moisture can reduce the
solubility of Lanatoside C.[2]

Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the high-concentration stock solution to prepare working
solutions for in vitro experiments.

Materials:

10 mM Lanatoside C stock solution in DMSO

Sterile, complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Pipettes and sterile filter tips
Procedure:

e Thawing: Thaw a single aliquot of the 10 mM Lanatoside C stock solution at room
temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in complete cell culture medium
to achieve the desired final concentrations.

o Important: Ensure the final concentration of DMSO in the cell culture medium is kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity.[10]
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o Prepare a vehicle control with the same final concentration of DMSO as the highest
concentration of Lanatoside C used in your experiment.

o Application to Cells: Add the prepared working solutions to your cell cultures and incubate for
the desired experimental duration.

Visualizations
Experimental Workflow

The following diagram illustrates the workflow for preparing Lanatoside C stock and working
solutions.
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Workflow for Preparing Lanatoside C Solutions

Stock Solution Preparation

(Weigh Lanatoside C Powder)

Dissolve in DMSO

'

Vortex/Sonicate

'

(Aliquot and Store at -80°C)

I
1
|
IFor Experiment

Working Solution Preparation

(Thaw Stock Solution Aquuot)

(Serially Dilute in Culture Medium)

Treat Cells

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Signaling Pathways Affected by Lanatoside C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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